Cas no 2227838-28-8 (rac-5-(1R,2S)-2-aminocyclopropyl-3-methoxybenzene-1,2-diol)

• Product Name: rac-5-(1R,2S)-2-aminocyclopropyl-3-methoxybenzene-1,2-diol
• CAS No: 2227838-28-8
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6041316
• PubChem ID: 165852131
• Update Time: 2025-05-23

rac-5-(1R,2S)-2-aminocyclopropyl-3-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• rac-5-(1R,2S)-2-aminocyclopropyl-3-methoxybenzene-1,2-diol
• rac-5-[(1R,2S)-2-aminocyclopropyl]-3-methoxybenzene-1,2-diol
• EN300-1799203
• 2227838-28-8

• Inchi： 1S/C10H13NO3/c1-14-9-3-5(6-4-7(6)11)2-8(12)10(9)13/h2-3,6-7,12-13H,4,11H2,1H3/t6-,7+/m0/s1
• InChI Key： LCFWIFMOORDFSA-NKWVEPMBSA-N
• SMILES： O(C)C1=C(C(=CC(=C1)[C@@H]1C[C@H]1N)O)O

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.7Ų

Additional information on rac-5-(1R,2S)-2-aminocyclopropyl-3-methoxybenzene-1,2-diol

Racemic 5-(1R,2S)-2-Aminocyclopropyl-3-Methoxybenzene-1,2-Diol: A Comprehensive Overview

The compound with CAS number No. 2227838-28-8, commonly referred to as racemic 5-(1R,2S)-2-aminocyclopropyl-3-methoxybenzene-1,2-diol, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its potential applications in drug discovery and development. Recent advancements in synthetic methodologies and biological evaluations have further highlighted its significance in contemporary research.

Racemic 5-(1R,2S)-2-aminocyclopropyl-3-methoxybenzene-1,2-diol is notable for its dual stereogenic centers and the presence of multiple functional groups, including an amino group, a methoxy group, and two hydroxyl groups. These features make it a versatile molecule with potential applications in various therapeutic areas. The compound's structure allows for intricate molecular interactions, which are crucial for its pharmacokinetic and pharmacodynamic properties.

Recent studies have focused on the biological activity of this compound, particularly its ability to modulate cellular signaling pathways. Researchers have explored its potential as a lead compound in the development of novel therapeutics for conditions such as neurodegenerative diseases and inflammatory disorders. The incorporation of a cyclopropyl group introduces unique steric and electronic properties, which may enhance the molecule's bioavailability and target specificity.

The synthesis of racemic 5-(1R,2S)-2-aminocyclopropyl-3-methoxybenzene-1,2-diol involves a multi-step process that requires precise control over stereochemistry. Advanced techniques such as enantioselective catalysis and asymmetric synthesis have been employed to achieve high yields of the desired enantiomers. These methods not only improve the efficiency of synthesis but also pave the way for large-scale production of this compound for preclinical studies.

From an analytical standpoint, the characterization of this compound has been facilitated by modern spectroscopic techniques such as NMR and mass spectrometry. These tools provide detailed insights into the molecular structure and purity of the compound, ensuring its suitability for biological testing. Additionally, computational modeling has been utilized to predict the compound's behavior in various biological systems, further aiding in its optimization for therapeutic applications.

One of the most promising aspects of racemic 5-(1R,2S)-2-aminocyclopropyl-3-methoxybenzene-1,2-diol is its potential as a neuroprotective agent. Preclinical studies have demonstrated its ability to mitigate oxidative stress and reduce inflammation in neuronal cells. These findings suggest that the compound could be a valuable candidate for treating neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, racemic 5-(1R,2S)-2-aminocyclopropyl-3-methoxybenzene-1,2-diol represents a significant advancement in organic chemistry with promising therapeutic potential. Its unique structure and functional groups make it a compelling subject for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in the future of drug discovery.